N-(3-Bromophenyl)-6-nitroquinazolin-4-amine
Overview
Description
Synthesis Analysis
The synthesis of quinazoline derivatives, including compounds similar to N-(3-Bromophenyl)-6-nitroquinazolin-4-amine, involves several steps that might include nitration, chlorination, alkylation, reduction, and substitution reactions. For instance, a study detailed the optimized synthesis of a closely related compound, 2-(4-((6-bromo-3-nitroquinolin-4-yl)amino)phenyl)-2-methylpropanenitrile, from 6-bromoquinolin-4-ol through a series of steps, confirming the structures via NMR and MS spectrum analyses (Lei et al., 2015).
Molecular Structure Analysis
The molecular structure of quinazoline derivatives is often confirmed through various spectroscopic techniques. Crystallography and spectroscopy, including NMR and MS, play a crucial role in elucidating the molecular framework and verifying the specific substitution patterns on the quinazoline ring. These methods ensure the precise identification of the bromophenyl and nitro groups' positions critical for the compound's reactivity and properties.
Chemical Reactions and Properties
Quinazoline derivatives participate in numerous chemical reactions, including nucleophilic substitutions and cyclizations, which are fundamental for modifying the compound or synthesizing new derivatives. For example, the Cadogan cyclization under microwave irradiation yields fluorescent indazolo[3,2-a]isoquinolin-6-amines, showcasing the reactive versatility of quinazoline compounds (Balog et al., 2013).
Scientific Research Applications
Synthesis and Fluorescent Properties : A study explored the synthesis of fluorescent indazolo[3,2-a]isoquinolin-6-amines, which can be functionalized for various applications (Balog, Hajos, & Riedl, 2013).
Cytotoxic Activity and Fluorescence : Another research focused on synthesizing 3-hydroxyquinolin-4(1H)-one derivatives, assessing their cytotoxic activity against cancer cell lines, and studying their fluorescence properties (Kadrić, Motyka, Džubák, Hajdůch, & Soural, 2014).
Vicarious Nucleophilic Amination : A study demonstrated the amination of nitropyridines and nitroisoquinolines, indicating potential for synthesizing amino-substituted derivatives (Bakke, Svensen, & Trevisan, 2001).
Crystal Structure Analysis : Research on the synthesis of alkyl substituted N,4-diphenyl thiazole-2-amines provided insights into their crystal structures and stability through intermolecular interactions (Nadaf, Kendur, Mantur, Najare, Garbhagudi, Gaonkar, & Khazi, 2019).
Pharmacological Activities : A study synthesized various 6-bromoquinazolinone derivatives, testing them for anti-bacterial, anti-inflammatory, and analgesic activities (Rajveer, Kumaraswamy, Sudharshini, & Rathinaraj, 2010).
Intermediate in PI3K/mTOR Inhibitors : Research discussed the synthesis of a key intermediate in PI3K/mTOR inhibitors, which are important in the field of cancer therapeutics (Lei, Yuanbiao, Wang, Wang, Tang, & Xu, 2015).
Synthesis and Chemical Properties : Various studies have been conducted on the synthesis of quinazoline derivatives and their chemical properties, including reactions with amines and other organic compounds (Gescher, Stevens, & Turnbull, 1977); (Ibrahim, 1997); (Wang, Song, Dixon, Kurth, & Lam, 2005); (Zhang, Huang, Deng, Mao, & Peng, 2018); (Ragaini, Cenini, Turra, & Caselli, 2004); (Kozhevnikov, Sattarova, Zalesov, Gradel', & Plaksina, 1982); (Zhang, Barker, Lou, & Saneii, 2001); (Beak & Selling, 1989); (Sedova & Shkurko, 1995); (Davidkov & Simov, 1981).
Apoptosis Induction and Anticancer Activity : The discovery of specific quinazoline derivatives as potent apoptosis inducers and efficacious anticancer agents was highlighted, with one compound showing high blood-brain barrier penetration (Sirisoma, Pervin, Zhang, Jiang, Willardsen, Anderson, Mather, Pleiman, Kasibhatla, Tseng, Drewe, & Cai, 2009).
Regioselectivity in Nucleophilic Displacement : A study on 5,7-dinitroquinazoline-4-ones revealed remarkable regioselectivity in nucleophilic displacement of nitro groups with amines, leading to the formation of 5-aminoquinazolones (Kislyi, Samet, Strelenko, & Semenov, 2008).
Vicarious Nucleophilic Amination with Triazole : The reaction of nitroquinolines with 4-amino-1,2,4-triazole, leading to amino products, was studied, showing potential applications in chemical synthesis (Szpakiewicz & Grzegożek, 2008).
properties
IUPAC Name |
N-(3-bromophenyl)-6-nitroquinazolin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9BrN4O2/c15-9-2-1-3-10(6-9)18-14-12-7-11(19(20)21)4-5-13(12)16-8-17-14/h1-8H,(H,16,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAVKGSSRIBVAGI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)NC2=NC=NC3=C2C=C(C=C3)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9BrN4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80416140 | |
Record name | N-(3-Bromophenyl)-6-nitroquinazolin-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80416140 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
345.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
169205-77-0 | |
Record name | N-(3-Bromophenyl)-6-nitroquinazolin-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80416140 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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